Mercuric cyanide Mercuric cyanide Mercuric cyanide appears as odorless tetragonal crystals or white powder. Toxic by inhalation (dust, and the hydrogen cyanide from decomposition) and by ingestion. Toxic oxides of nitrogen are produced in fires.
Mercury dicyanide is a mercury coordination entity.
Brand Name: Vulcanchem
CAS No.: 592-04-1
VCID: VC21184376
InChI: InChI=1S/2CN.Hg/c2*1-2;
SMILES: C(#N)[Hg]C#N
Molecular Formula: C2HgN2
Molecular Weight: 252.63 g/mol

Mercuric cyanide

CAS No.: 592-04-1

Cat. No.: VC21184376

Molecular Formula: C2HgN2

Molecular Weight: 252.63 g/mol

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Mercuric cyanide - 592-04-1

Specification

Description Mercuric cyanide appears as odorless tetragonal crystals or white powder. Toxic by inhalation (dust, and the hydrogen cyanide from decomposition) and by ingestion. Toxic oxides of nitrogen are produced in fires.
Mercury dicyanide is a mercury coordination entity.
CAS No. 592-04-1
Molecular Formula C2HgN2
Molecular Weight 252.63 g/mol
IUPAC Name dicyanomercury
Standard InChI InChI=1S/2CN.Hg/c2*1-2;
Standard InChI Key FQGYCXFLEQVDJQ-UHFFFAOYSA-N
SMILES C(#N)[Hg]C#N
Canonical SMILES C(#N)[Hg]C#N
Boiling Point Decomposes
Colorform Colorless, tetragonal crystals or white powder
Transparent prisms
Melting Point Decomposes at 320 °C

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